Cas no 648450-32-2 (2,4-Thiazolidinedione, 5-[(3-methyl-5-benzofuranyl)methylene]-)

• Product Name: 2,4-Thiazolidinedione, 5-[(3-methyl-5-benzofuranyl)methylene]-
• CAS No: 648450-32-2
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 414064
• PubChem ID: 71378249
• Update Time: 2025-04-19

2,4-Thiazolidinedione, 5-[(3-methyl-5-benzofuranyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(3-methyl-5-benzofuranyl)methylene]-
• 5-[(3-methyl-1-benzofuran-5-yl)methylidene]-1,3-thiazolidine-2,4-dione
• BWIVCCKWCJQICK-UHFFFAOYSA-N
• DTXSID50800870
• 648450-32-2
• 5-(3-methyl-benzofuran-5-ylmethylene)-thiazolidine-2,4-dione
• SCHEMBL2877468

• Inchi： 1S/C13H9NO3S/c1-7-6-17-10-3-2-8(4-9(7)10)5-11-12(15)14-13(16)18-11/h2-6H,1H3,(H,14,15,16)
• InChI Key： BWIVCCKWCJQICK-UHFFFAOYSA-N
• SMILES： S1C(NC(C1=CC1C=CC2=C(C=1)C(C)=CO2)=O)=O

Computed Properties

• Exact Mass: 259.03037
• Monoisotopic Mass: 259.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 59.31